N-(4-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}-2-methoxyphenyl)-2-thiophenecarboxamide

• Molecular Formula: C22H21ClN2O4S
• Molecular Weight: 444.9 g/mol
• IUPAC Name: N-[4-[[2-(4-chloro-3,5-dimethylphenoxy)acetyl]amino]-2-methoxyphenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C22H21ClN2O4S/c1-13-9-16(10-14(2)21(13)23)29-12-20(26)24-15-6-7-17(18(11-15)28-3)25-22(27)19-5-4-8-30-19/h4-11H,12H2,1-3H3,(H,24,26)(H,25,27)
• InChI Key: HMEQRRHHPVBFPH-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1Cl)C)OCC(=O)NC2=CC(=C(C=C2)NC(=O)C3=CC=CS3)OC

Description

N-(4-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}-2-methoxyphenyl)-2-thiophenecarboxamide, commonly known as C646, is a small molecule inhibitor of the histone acetyltransferase (HAT) p300/CBP-associated factor (PCAF). C646 has been extensively studied for its potential in cancer treatment and has shown promising results in preclinical studies.

Mechanism of Action

C646 works by binding to the catalytic domain of PCAF and inhibiting its activity. PCAF plays a critical role in the acetylation of histones, which is an important process in the regulation of gene expression. By inhibiting PCAF, C646 prevents the acetylation of histones and alters the expression of genes involved in cell proliferation and apoptosis.
Biochemical and Physiological Effects:
C646 has been shown to have several biochemical and physiological effects. In cancer cells, C646 has been shown to decrease cell proliferation and increase apoptosis. Additionally, C646 has been shown to inhibit the migration and invasion of cancer cells. In non-cancer cells, C646 has been shown to have anti-inflammatory effects and has been studied for its potential in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using C646 in lab experiments is its specificity for PCAF. C646 has been shown to have minimal off-target effects, making it a valuable tool for studying the role of PCAF in gene regulation. However, one limitation of using C646 is its low solubility in aqueous solutions, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for the study of C646. One potential direction is the development of more potent and selective PCAF inhibitors. Additionally, C646 has been shown to have anti-inflammatory effects, and further research is needed to explore its potential in the treatment of inflammatory diseases. Finally, the use of C646 in combination with other cancer therapies, such as chemotherapy and radiation therapy, should be explored to determine its potential in improving cancer treatment outcomes.
Conclusion:
C646 is a small molecule inhibitor of the histone acetyltransferase PCAF that has shown promising results in preclinical studies for its potential in cancer treatment. Its specificity for PCAF and minimal off-target effects make it a valuable tool for studying the role of PCAF in gene regulation. Further research is needed to explore its potential in the treatment of inflammatory diseases and in combination with other cancer therapies.

Synthesis Methods

The synthesis of C646 involves several steps, starting with the reaction of 4-chloro-3,5-dimethylphenol with acetic anhydride to form an intermediate compound. This intermediate compound is then reacted with 2-methoxyaniline to produce the key intermediate, which is subsequently reacted with thiophene-2-carboxylic acid to yield C646. The overall yield of the synthesis is approximately 20%.

Scientific Research Applications

C646 has been extensively studied for its potential in cancer treatment, specifically in the inhibition of p300/CBP-associated factor (PCAF). PCAF is a N-(4-{[(4-chloro-3,5-dimethylphenoxy)acetyl]amino}-2-methoxyphenyl)-2-thiophenecarboxamide that plays a critical role in the regulation of gene expression and is overexpressed in several types of cancer. C646 has been shown to inhibit PCAF activity, leading to decreased cancer cell proliferation and increased apoptosis.